1,1'-(Prop-1-ene-1,1-diyl)bis(2,3,4,6-tetramethylbenzene)

• CAS No.: 91390-78-2
• Molecular Formula: C23H30
• Molecular Weight: 306.5 g/mol
• IUPAC Name: 1,2,3,5-tetramethyl-4-[1-(2,3,4,6-tetramethylphenyl)prop-1-enyl]benzene
• InChI: InChI=1S/C23H30/c1-10-21(22-15(4)11-13(2)17(6)19(22)8)23-16(5)12-14(3)18(7)20(23)9/h10-12H,1-9H3
• InChI Key: PVVYPLSSINXFAV-UHFFFAOYSA-N
• Canonical SMILES: CC=C(C1=C(C=C(C(=C1C)C)C)C)C2=C(C=C(C(=C2C)C)C)C

Description

1,1’-(Prop-1-ene-1,1-diyl)bis(2,3,4,6-tetramethylbenzene) is a chemical compound characterized by its unique structure, which includes two tetramethylbenzene rings connected by a prop-1-ene-1,1-diyl bridge

Preparation Methods

The synthesis of 1,1’-(Prop-1-ene-1,1-diyl)bis(2,3,4,6-tetramethylbenzene) typically involves the reaction of 2,3,4,6-tetramethylbenzene with prop-1-ene-1,1-diyl intermediates under specific conditions. The reaction conditions often include the use of catalysts and controlled temperatures to ensure the desired product is obtained with high purity and yield . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

1,1’-(Prop-1-ene-1,1-diyl)bis(2,3,4,6-tetramethylbenzene) undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where one or more hydrogen atoms are replaced by other functional groups.

Scientific Research Applications

1,1’-(Prop-1-ene-1,1-diyl)bis(2,3,4,6-tetramethylbenzene) has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s derivatives may have potential biological activities, making it a subject of interest in medicinal chemistry research.

Industry: It is used in the production of specialty chemicals and materials, including polymers and advanced materials

Mechanism of Action

The mechanism of action of 1,1’-(Prop-1-ene-1,1-diyl)bis(2,3,4,6-tetramethylbenzene) involves its interaction with specific molecular targets and pathways. The compound may act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and the derivatives used .

Comparison with Similar Compounds

1,1’-(Prop-1-ene-1,1-diyl)bis(2,3,4,6-tetramethylbenzene) can be compared with similar compounds such as:

1,1’-(1,3-Propanediyl)bis(2,3,4,6-tetramethylbenzene): This compound has a similar structure but with a different bridging group, leading to different chemical properties and reactivity.

1,1’-(1,2-Ethanediyl)bis(2,3,4,6-tetramethylbenzene): Another similar compound with an ethane bridge, which affects its chemical behavior and applications.